Cas no 61496-34-2 (1H-Pyrrole, 1-(2-bromo-2-propenyl)-)

• Product Name: 1H-Pyrrole, 1-(2-bromo-2-propenyl)-
• CAS No: 61496-34-2
• MF: C₇H₈BrN
• MW: 186.049120903015
• CID: 477233
• PubChem ID: 63811285
• Update Time: 2025-04-19

1H-Pyrrole, 1-(2-bromo-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-(2-bromo-2-propenyl)-
• 1-(2-bromoprop-2-enyl)pyrrole
• 1-(2-Bromoprop-2-en-1-yl)-1H-pyrrole
• AKOS013123604
• DTXSID10734662
• 61496-34-2

• Inchi： 1S/C7H8BrN/c1-7(8)6-9-4-2-3-5-9/h2-5H,1,6H2
• InChI Key： BMRPTFAPLLWIGK-UHFFFAOYSA-N
• SMILES： BrC(=C)CN1C=CC=C1

Computed Properties

• Exact Mass: 184.98404
• Monoisotopic Mass: 184.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93